Cas no 88561-05-1 (Benzeneacetic acid, 4-(1-butyl-1H-indol-2-yl)-)

• Product Name: Benzeneacetic acid, 4-(1-butyl-1H-indol-2-yl)-
• CAS No: 88561-05-1
• MF: C₂₀H₂₁NO₂
• MW: 307.38624548912
• CID: 628685
• PubChem ID: 71318738
• Update Time: 2025-04-19

Benzeneacetic acid, 4-(1-butyl-1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(1-butyl-1H-indol-2-yl)-
• 2-[4-(1-butylindol-2-yl)phenyl]acetic acid
• DTXSID70748806
• 88561-05-1
• [4-(1-Butyl-1H-indol-2-yl)phenyl]acetic acid
• 2-(4-(1-Butyl-1H-indol-2-yl)phenyl)acetic acid

• Inchi： 1S/C20H21NO2/c1-2-3-12-21-18-7-5-4-6-17(18)14-19(21)16-10-8-15(9-11-16)13-20(22)23/h4-11,14H,2-3,12-13H2,1H3,(H,22,23)
• InChI Key： LOGDFSKZPSMVHF-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)C1=CC2C=CC=CC=2N1CCCC)=O

Computed Properties

• Exact Mass: 307.157228913g/mol
• Monoisotopic Mass: 307.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.2Ų